Characteristic components in TCM Standards
  • Luteolin 7-methyl ether
    Luteolin 7-methyl ether
    • Cat. No.:
    • B191515
    • CAS No.:
    • 20243-59-8
    • Molecular Formula:
    • C16H12O6
    • Molecular Weight:
    • 300.26 g/mol
    Description
    Luteolin 7-methyl ether is a member of flavonoids and an ether. It is a conjugate acid of a luteolin-5-olate 7-methyl ether.
    7-O-Methylluteolin has been reported in Daphne genkwa, Salvia officinalis, and othe...
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  • 7-Hydroxyflavone
    7-Hydroxyflavone
    • Cat. No.:
    • B191518
    • CAS No.:
    • 6665-86-7
    • Molecular Formula:
    • C15H10O3
    • Molecular Weight:
    • 238.24 g/mol
    Description
    7-hydroxyflavone is a hydroxyflavonoid in which the flavone nucleus is substituted at position 7 by a hydroxy group.
    7-Hydroxyflavone has been reported in Astragalus microcephalus, Medicago sativa, and other ...
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  • Icariside I
    Icariside I
    • Cat. No.:
    • B191538
    • CAS No.:
    • 56725-99-6
    • Molecular Formula:
    • C27H30O11
    • Molecular Weight:
    • 530.5 g/mol
    Description
    Icariside I has been reported in Epimedium brevicornu, Epimedium truncatum, and other organisms with data available.
    structure in first source
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  • Icariside Ii
    Icariside Ii
    • Cat. No.:
    • B191561
    • CAS No.:
    • 113558-15-9
    • Molecular Formula:
    • C27H30O10
    • Molecular Weight:
    • 514.5 g/mol
    Description
    Icariside II is a glycosyloxyflavone that is 3,5,7-trihydroxy-4'-methoxy-8-prenylflavone in which the hydroxy group at position 3 has been converted into its alpha-L-rhamnopyranoside. It has a role as a plant me...
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  • Squalene
    Squalene
    • Cat. No.:
    • B1682469
    • CAS No.:
    • 111-02-4
    • Molecular Formula:
    • C30H50
    • Molecular Weight:
    • 410.7 g/mol
    Description
    Trans-squalene is a clear, slightly yellow liquid with a faint odor. Density 0.858 g / cm3.
    Squalene is a triterpene consisting of 2,6,10,15,19,23-hexamethyltetracosane having six double bonds at the 2-, 6-, ...
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  • Stearyl Alcohol
    Stearyl Alcohol
    • Cat. No.:
    • B1682479
    • CAS No.:
    • 112-92-5
    • Molecular Formula:
    • C18H38O
      C18H38O
      CH3(CH2)17OH
    • Molecular Weight:
    • 270.5 g/mol
    Description
    Octadecan-1-ol is a long-chain primary fatty alcohol consisting of a hydroxy function at C-1 of an unbranched saturated chain of 18 carbon atoms. It has a role as a plant metabolite, a human metabolite and an al...
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  • Isoliquiritigenin
    Isoliquiritigenin
    • Cat. No.:
    • B3419171
    • CAS No.:
    • 13745-20-5
    • Molecular Formula:
    • C15H12O4
    • Molecular Weight:
    • 256.25 g/mol
    Description
    Isoliquiritigenin is a member of the class of chalcones that is trans-chalcone hydroxylated at C-2', -4 and -4'. It has a role as an EC 1.14.18.1 (tyrosinase) inhibitor, a biological pigment, a NMDA receptor ant...
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  • Isovaleric Acid
    Isovaleric Acid
    • Cat. No.:
    • B7760966
    • CAS No.:
    • 92634-50-9
    • Molecular Formula:
    • C5H10O2
    • Molecular Weight:
    • 102.13 g/mol
    Description
    Isopentanoic acid is a colorless liquid with a penetrating odor. It is slightly soluble in water. It is corrosive to metals and to tissue.
    Isovaleric acid is a C5, branched-chain saturated fatty acid. It has ...
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  • Maleic Acid
    Maleic Acid
    • Cat. No.:
    • B7760973
    • CAS No.:
    • 68307-91-5
    • Molecular Formula:
    • C4H4O4
      C4H4O4
      HOOCCH=CHCOOH
    • Molecular Weight:
    • 116.07 g/mol
    Description
    Maleic acid is a colorless crystalline solid having a faint odor. It is combustible though it may take some effort to ignite. It is soluble in water. It is used to make other chemicals and for dyeing and finishi...
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  • Chlorogenic Acid
    Chlorogenic Acid
    • Cat. No.:
    • B15567931
    • CAS No.:
    • 202650-88-2
    • Molecular Formula:
    • C16H18O9
    • Molecular Weight:
    • 354.31 g/mol
    Description
    Chlorogenic acid is a cinnamate ester obtained by formal condensation of the carboxy group of trans-caffeic acid with the 3-hydroxy group of quinic acid. It is an intermediate metabolite in the biosynthesis of l...
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